Cas no 2411298-23-0 (N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide)

• Product Name: N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide
• CAS No: 2411298-23-0
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 5360563
• Update Time: 2025-05-20

N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide
• N-[2,2-difluoro-2-(pyridin-3-yl)ethyl]but-2-ynamide
• Z3952174929

• Inchi： 1S/C11H10F2N2O/c1-2-4-10(16)15-8-11(12,13)9-5-3-6-14-7-9/h3,5-7H,8H2,1H3,(H,15,16)
• InChI Key： RYNGBNLKBCGREJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1)(CNC(C#CC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 42

Additional information on N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide

N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide: A Promising Compound in the Field of Medicinal Chemistry

N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide (CAS No. 2411298-23-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic amines and is characterized by the presence of a difluoroethyl group and a butynamide moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further research and development.

The synthesis of N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide involves a series of well-defined chemical reactions, including the coupling of 3-(difluoromethyl)pyridine with an appropriate acetylene derivative. The difluoromethyl group introduces significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological targets. Recent studies have highlighted the importance of these structural modifications in enhancing the pharmacological properties of similar compounds.

In terms of its biological activity, N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide has shown promising results in various preclinical models. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is its ability to modulate the activity of specific enzymes involved in inflammation and oxidative stress. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known mediators of inflammation. Another potential mechanism is its interaction with ion channels or receptors on cell membranes, which could influence cellular signaling pathways.

Recent advancements in computational chemistry have also contributed to our understanding of N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide. Molecular docking studies have predicted that this compound can bind to specific protein targets with high affinity, providing insights into its potential therapeutic mechanisms. These computational models are valuable tools for guiding further experimental studies and optimizing the compound's structure for improved efficacy and safety.

The pharmacokinetic properties of N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide are another important aspect to consider. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for oral administration and long-term therapeutic use. However, more detailed studies are needed to fully characterize its pharmacokinetics and ensure its safety in clinical settings.

In conclusion, N-(2,2-Difluoro-2-pyridin-3-ylethyl)but-2-ynamide (CAS No. 2411298-23-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.